Cas no 61642-89-5 (Atractylodinol)

Atractylodinol structure
Atractylodinol structure
Product Name:Atractylodinol
CAS No:61642-89-5
MF:C13H10O2
MW:198.217303752899
CID:522976
PubChem ID:10012964
Update Time:2025-04-19

Atractylodinol Chemical and Physical Properties

Names and Identifiers

    • (2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
    • 2,8-Nonadiene-4,6-diyn-1-ol,9-(2-furanyl)-, (E,E)-
    • Atractylodinol
    • 2,8-Nonadiene-4,6-diyn-1-ol,9-(2-furanyl)-, (2E,8E)-
    • (2E,8E)-9-(2-Furanyl)-2,8-nonadiene-4,6-diyn-1-ol
    • HY-N2092
    • CHEMBL5197569
    • CS-0018597
    • C17856
    • AKOS006281600
    • 61642-89-5
    • DTXSID50434134
    • MDL： MFCD09953805
    • Inchi： 1S/C13H10O2/c14-11-7-5-3-1-2-4-6-9-13-10-8-12-15-13/h5-10,12,14H,11H2/b7-5+,9-6+
    • InChI Key： JPWHLNBWBPJJJN-PDTNFJSOSA-N
    • SMILES： O1C=CC=C1/C=C/C#CC#C/C=C/CO

Computed Properties

  • Exact Mass: 198.06800
  • Monoisotopic Mass: 198.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 386.294°C at 760 mmHg
  • Flash Point: 187.424°C
  • Refractive Index: 1.622
  • Solubility: Almost insoluble (0.022 g/l) (25 º C),
  • PSA: 33.37000
  • LogP: 1.84810

Atractylodinol Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Atractylodinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A159003073-1g
(2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
 61642-89-5 95%
1g
 $621.72 2023-09-01
Chemenu
CM195697-1g
(2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
 61642-89-5 95%
1g
 $729 2021-08-05
Chemenu
CM195697-1g
(2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
 61642-89-5 95%
1g
 $*** 2023-05-30
TRC
A793815-10mg
Atractylodinol
 61642-89-5
10mg
 $ 253.00 2023-04-19
TRC
A793815-100mg
Atractylodinol
 61642-89-5
100mg
 $ 1918.00 2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A922894-10mg
Atractylodinol
 61642-89-5 98%
10mg
 ￥1,228.50 2022-09-02
Biosynth
LCA64289-10 mg
Atractylodinol
 61642-89-5
10mg
 $568.30 2023-01-04
Biosynth
LCA64289-25 mg
Atractylodinol
 61642-89-5
25mg
 $1,320.00 2023-01-04
Biosynth
LCA64289-50 mg
Atractylodinol
 61642-89-5
50mg
 $2,475.00 2023-01-04
Biosynth
LCA64289-100 mg
Atractylodinol
 61642-89-5
100MG
 $4,620.00 2023-01-04

Atractylodinol Related Literature

Related Categories

61642-89-5 (Atractylodinol) Related Products

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent